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Cat. No.: B1585047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the boiling points of various C6 alkyne

isomers. The relationship between molecular structure and physical properties, such as boiling

point, is a fundamental concept in organic chemistry with significant implications in purification,

separation, and reaction kinetics. Understanding these nuances is critical for professionals in

chemical research and drug development. This document presents experimental data, detailed

methodologies for boiling point determination, and a visual representation of the structural

isomers and their boiling point trends.

Data Summary of C6 Alkyne Isomer Boiling Points
The boiling points of the seven constitutional isomers of C6 alkynes are summarized in the

table below. The data clearly illustrates the impact of carbon chain linearity and branching on

this key physical property.
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Isomer Name Structure Boiling Point (°C)

Hex-1-yne CH≡C-CH₂-CH₂-CH₂-CH₃ 71-72[1][2]

Hex-2-yne CH₃-C≡C-CH₂-CH₂-CH₃ 84-85[3][4]

Hex-3-yne CH₃-CH₂-C≡C-CH₂-CH₃ 81-82[5]

4-Methylpent-1-yne CH≡C-CH₂-CH(CH₃)₂ 60

4-Methylpent-2-yne CH₃-C≡C-CH(CH₃)₂ 71-73[6]

3-Methylpent-1-yne CH≡C-CH(CH₃)-CH₂-CH₃ 77

3,3-Dimethylbut-1-yne CH≡C-C(CH₃)₃ 37-38[7][8]

Experimental Protocol: Determination of Boiling
Point
The boiling points of the C6 alkyne isomers can be accurately determined using the Thiele tube

method, a simple and efficient technique for small liquid samples.[9][10]

Materials:

Thiele tube

Thermometer (calibrated)

Small test tube

Capillary tube (sealed at one end)

Heating oil (e.g., mineral oil or silicone oil)

Bunsen burner or heating mantle

Sample of the C6 alkyne isomer

Procedure:
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Sample Preparation: A small amount (a few milliliters) of the liquid organic compound is

placed into the small test tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed into the test tube with

the open end submerged in the liquid and the sealed end protruding above the surface.[10]

Apparatus Assembly: The test tube is securely attached to the thermometer. The assembly is

then clamped so that the test tube and the thermometer bulb are immersed in the heating oil

within the side arm of the Thiele tube.

Heating: The side arm of the Thiele tube is gently and evenly heated.[10] Convection

currents will ensure uniform temperature distribution throughout the oil.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating should continue until a steady and rapid stream of bubbles is

observed.

Boiling Point Determination: The heat source is then removed. As the apparatus cools, the

stream of bubbles will slow down and eventually stop. The exact temperature at which the

liquid just begins to enter the capillary tube is recorded as the boiling point of the substance.

[10] This occurs when the vapor pressure of the liquid equals the atmospheric pressure.

Structure-Property Relationship Analysis
The observed boiling points of the C6 alkyne isomers can be rationalized by considering their

molecular structures. Generally, for a given molecular formula, a more linear or less branched

structure results in a higher boiling point. This is due to the larger surface area available for

intermolecular van der Waals forces. Conversely, increased branching leads to a more

compact, spherical shape, reducing the surface area and weakening these intermolecular

attractions, thus lowering the boiling point.

The following diagram illustrates the structural relationships between the C6 alkyne isomers

and their corresponding boiling points.
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Caption: Structural isomers of C6 alkynes and their boiling points.

As depicted, the straight-chain isomers (hex-1-yne, hex-2-yne, and hex-3-yne) generally exhibit

higher boiling points than their branched counterparts. Among the straight-chain isomers, the

position of the triple bond also has a modest effect. The most highly branched isomer, 3,3-

dimethylbut-1-yne, has the lowest boiling point due to its nearly spherical shape, which

minimizes the surface area for intermolecular interactions. This comparative analysis

underscores the critical role of molecular architecture in determining the physical properties of

organic compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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